Triphenyl phosphate
Triphenyl phosphate
Triphenyl phosphate, an organophosphorus flame retardant (PFR), was determined in human milk sample.
Triphenyl phosphate appears as colorless crystals. (NTP, 1992)
Triphenyl phosphate is an aryl phosphate resulting from the formal condensation of phosphoric acid with 3 mol eq. of phenol. It has a role as a flame retardant and a plasticiser. It derives from a phenol.
Phosphate ester flame retardants are human-made chemicals added to consumer and industrial products for the purpose of reducing flammability. Phosphate ester flame retardants are composed of a group of chemicals with similar properties but slightly different structures. Phosphate esters are typically liquids at room temperature; however, some are solids.
Triphenyl phosphate appears as colorless crystals. (NTP, 1992)
Triphenyl phosphate is an aryl phosphate resulting from the formal condensation of phosphoric acid with 3 mol eq. of phenol. It has a role as a flame retardant and a plasticiser. It derives from a phenol.
Phosphate ester flame retardants are human-made chemicals added to consumer and industrial products for the purpose of reducing flammability. Phosphate ester flame retardants are composed of a group of chemicals with similar properties but slightly different structures. Phosphate esters are typically liquids at room temperature; however, some are solids.
Brand Name:
Vulcanchem
CAS No.:
115-86-6
VCID:
VC21153314
InChI:
InChI=1S/C18H15O4P/c19-23(20-16-10-4-1-5-11-16,21-17-12-6-2-7-13-17)22-18-14-8-3-9-15-18/h1-15H
SMILES:
C1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3
Molecular Formula:
(C6H5)3PO4
C18H15O4P
C18H15O4P
C18H15O4P
C18H15O4P
Molecular Weight:
326.3 g/mol
Triphenyl phosphate
CAS No.: 115-86-6
Cat. No.: VC21153314
Molecular Formula: (C6H5)3PO4
C18H15O4P
C18H15O4P
Molecular Weight: 326.3 g/mol
* For research use only. Not for human or veterinary use.

Specification
Description | Triphenyl phosphate, an organophosphorus flame retardant (PFR), was determined in human milk sample. Triphenyl phosphate appears as colorless crystals. (NTP, 1992) Triphenyl phosphate is an aryl phosphate resulting from the formal condensation of phosphoric acid with 3 mol eq. of phenol. It has a role as a flame retardant and a plasticiser. It derives from a phenol. Phosphate ester flame retardants are human-made chemicals added to consumer and industrial products for the purpose of reducing flammability. Phosphate ester flame retardants are composed of a group of chemicals with similar properties but slightly different structures. Phosphate esters are typically liquids at room temperature; however, some are solids. |
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CAS No. | 115-86-6 |
Molecular Formula | (C6H5)3PO4 C18H15O4P C18H15O4P |
Molecular Weight | 326.3 g/mol |
IUPAC Name | triphenyl phosphate |
Standard InChI | InChI=1S/C18H15O4P/c19-23(20-16-10-4-1-5-11-16,21-17-12-6-2-7-13-17)22-18-14-8-3-9-15-18/h1-15H |
Standard InChI Key | XZZNDPSIHUTMOC-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3 |
Canonical SMILES | C1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3 |
Boiling Point | 473 °F at 11 mm Hg (NTP, 1992) 370 °C 473°F at 11 mmHg 776°F |
Colorform | Crystals from ligroin; prisms from alcohol; needles from diethyl ether Colorless, crystalline powder Needles |
Flash Point | 428 °F (NTP, 1992) 428 °F (220 °C) (Closed cup) 220 °C c.c. 428°F |
Melting Point | 122 to 124 °F (NTP, 1992) 50.5 °C 49.39 °C 49-50 °C 122-124°F 120°F |
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